Cas no 3682-47-1 (Fast Sulphon Black F (Technical Grade))

• Product Name: Fast Sulphon Black F (Technical Grade)
• CAS No: 3682-47-1
• MF: C₃₀H₁₇N₄Na₃O₁₁S₃
• MW: 774.640496015549
• MDL: MFCD00021612
• CID: 305696
• PubChem ID: 2733870
• Update Time: 2025-04-19

Fast Sulphon Black F (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,4-hydroxy-5-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-3-[2-(4-sulfo-1-naphthalenyl)diazenyl]-,sodium salt (1:3)
• 2,7-Naphthalenedisulfonicacid,4-hydroxy-5-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-3-[2-(4-sulfo...
• 2,7-Naphthalenedisulfonicacid,4-hydroxy-5-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-3-[2-(4-sulfo-1-naphthalenyl)diazenyl]-,sodi
• Fast Sulphon Black F
• ACID BLACK 32
• C.I.Acid Black 32
• FAST SULFON BLACK F
• FAST SULFONE BLACK F
• 3682-47-1
• 4-Hydroxy-5-[(2-hydroxy-1-naphtyl)azo]-3-[(4-sulfo-1-naphtyl)azo]-2,7-naphthalenedisulfonic acid trisodium salt
• AKOS030242010
• NS00047919
• MFCD00021612
• trisodium;4-hydroxy-5-[(2-hydroxynaphthalen-1-yl)diazenyl]-3-[(4-sulfonatonaphthalen-1-yl)diazenyl]naphthalene-2,7-disulfonate
• AKOS024319181
• Sodium4-hydroxy-5-((2-hydroxynaphthalen-1-yl)diazenyl)-3-(-(4-sulfonatonaphthalen-1-yl)diazenyl)naphthalene-2,7-disulfonate
• Fast Sulphon Black F (C.I. 26990)
• Fast Sulphon Black F (Technical Grade)
• G83985
• Sodium 4-hydroxy-5-((2-hydroxynaphthalen-1-yl)diazenyl)-3-(-(4-sulfonatonaphthalen-1-yl)diazenyl)naphthalene-2,7-disulfonate
• DA-49284
• DTXSID801028502

• MDL： MFCD00021612
• Inchi： 1S/C30H20N4O11S3.3Na/c35-24-11-9-16-5-1-2-6-19(16)28(24)33-32-23-15-18(46(37,38)39)13-17-14-26(48(43,44)45)29(30(36)27(17)23)34-31-22-10-12-25(47(40,41)42)21-8-4-3-7-20(21)22;;;/h1-15,35-36H,(H,37,38,39)(H,40,41,42)(H,43,44,45);;;/q;3*+1/p-3/b33-32+,34-31+;;;
• InChI Key： AENRUBZPRNLXBI-IDWDPHRWSA-K
• SMILES： S(C1=C(C(=C2C(=CC(=CC2=C1)S(=O)(=O)[O-])/N=N/C1=C(C=CC2C=CC=CC1=2)O)O)/N=N/C1C=CC(=C2C=CC=CC2=1)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 773.97500
• Monoisotopic Mass: 773.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 51
• Rotatable Bond Count: 7
• Complexity: 1730
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 280A^2

Experimental Properties

• Color/Form: No data available
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.777
• PSA: 286.64000
• LogP: 9.34290
• Vapor Pressure: No data available

Fast Sulphon Black F (Technical Grade) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S24/25; S37; S45; S28A
• Storage Condition：(BD293568)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes 1,1'-azonaphthalenes